1-[4-Bromo-2-(prop-2-yn-1-yloxy)phenyl]ethan-1-one

• IUPAC Name: 1-(4-bromo-2-prop-2-ynoxyphenyl)ethanone
• InChI: InChI=1S/C11H9BrO2/c1-3-6-14-11-7-9(12)4-5-10(11)8(2)13/h1,4-5,7H,6H2,2H3
• InChI Key: BHGGVEPPNZEKHF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C=C1)Br)OCC#C
• Molecular Formula: C11H9BrO2
• Molecular Weight: 253.09 g/mol
• CAS No.: 1548352-99-3

Description

“1-[4-Bromo-2-(prop-2-yn-1-yloxy)phenyl]ethan-1-one” is a chemical compound used for chemical probe synthesis. This trifunctional building block contains a light-activated benzophenone, alkyne tag, and bromine synthetic handle. It has an empirical formula of C17H13BrO2 and a molecular weight of 329.19.

Synthesis Analysis

A highly convenient method has been developed for the synthesis of (prop-2-ynyloxy) benzene and its derivatives. Differently substituted phenol and aniline derivatives were allowed to react with propargyl bromide in the presence of K2CO3 base and acetone as solvent.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string O=C(C1=CC=C(OCC#C)C=C1)C2=CC=C(CBr)C=C2.

Chemical Reactions Analysis

The reaction conditions like temperature, solvents, bases and its concentration were optimized for the synthesis of compounds.

Physical and Chemical Properties Analysis

The compound is a solid and is suitable for click chemistry reactions. It should be stored at a temperature of -20°C.

Scientific Research Applications

Synthesis and Characterization

• 1-(4-Bromo-1-hydroxynaphthalen-2-yl)-ethan-1-one, a related compound, was synthesized and characterized, exhibiting significant antimicrobial activities (Sherekar, Kakade, & Padole, 2021).

Determination of Absolute Configuration

• The reaction of chloromethyl propargyl ether with 4-(bromomethyl)benzaldehyde was used to determine the absolute configuration of a compound related to 1-[4-Bromo-2-(prop-2-yn-1-yloxy)phenyl]ethan-1-one (Talybov & Baghirli, 2020).

Antimicrobial Agents

• Novel 1,2,3-triazole-pyrazole derivatives, synthesized from related compounds, demonstrated broad-spectrum antibacterial activity and significant antifungal activity (Pervaram, Ashok, Rao, Sarasija, & Reddy, 2017).

Organometallic Chemistry

• Studies in organometallic chemistry involving compounds like 1-phenyl-2-propyn-1-ol, which are structurally similar to the compound , have led to the development of allenylidene derivatives and alkenylcarbyne complexes (Bustelo, Jiménez-Tenorio, Puerta, & Valerga, 2007).

Effect on Elimination Reactions

• The effect of cyclodextrin on elimination reactions involving bromo and ethane derivatives has been studied, showcasing how substituents and reaction conditions can influence reaction pathways (Viola & Rossi, 1999).

Mesomorphic Properties

• Research on mesomorphic properties of bromo and cyano substituted diarylethanes, similar in structure to the compound of interest, provides insights into the influence of substituents on mesomorphic range and clearing points (Tinh, Zann, & Dubois, 1979).

Crystal Structure Analysis

• The synthesis and crystal structure analysis of compounds like 4-hydroxy-4-(2-(prop-2-ynyloxy)phenyl)butan-2-one contribute to our understanding of molecular conformations and interactions in similar compounds (Wang Yong-jian, 2010).

Mechanism of Action

When appended to a ligand or pharmacophore through its brominated linker, this building block allows for UV light-induced covalent modification of a biological target with potential for downstream applications via the alkyne tag.